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Compound of Interest

Compound Name: SU6656

Cat. No.: B1683782 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and step-by-step

procedures for the safe disposal of SU6656, a potent Src family kinase inhibitor. Adherence to

these guidelines, in conjunction with local regulations, is critical for maintaining a safe research

environment.

Key Safety and Handling Information

SU6656 is classified as harmful if swallowed, causes skin irritation, and can lead to serious eye

irritation and respiratory irritation.[1][2] Therefore, appropriate personal protective equipment

(PPE), including protective gloves, clothing, and eye/face protection, must be worn when

handling this compound.[1] Work should be conducted in a well-ventilated area to avoid

inhaling dust or fumes.[1][2] In case of accidental contact, immediate first aid measures should

be taken.[1][2]

Quantitative Data Summary

For ease of reference, the following table summarizes key quantitative data for SU6656,

compiled from various suppliers.
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Property Value Source

Molecular Weight 371.45 g/mol [1][3][4][5][6]

Appearance
Orange to Red Crystalline

Solid
[5][7]

Solubility in DMSO 12 mg/mL to 100 mM [4][5][6][7][8][9]

Storage Temperature (Powder) 4°C or -20°C [3][4][6][7][9]

Storage (in DMSO) -20°C or -80°C [3][7]

Stability (Stock Solutions) Up to 2 years at -20°C [7]

Step-by-Step Disposal Protocol

The disposal of SU6656 and its containers must be conducted in strict accordance with all

applicable country, federal, state, and local regulations.[1][2] The following protocol is a general

guideline and should be adapted to meet specific institutional and regional requirements.

1. Waste Identification and Segregation:

Solid Waste: Unused or expired SU6656 powder should be collected in a clearly labeled,
sealed container designated for chemical waste.
Liquid Waste: Solutions of SU6656 (e.g., in DMSO) should be collected in a separate,
labeled, and sealed container for liquid chemical waste. Do not mix with other incompatible
waste streams.
Contaminated Materials: All materials that have come into contact with SU6656, such as
pipette tips, gloves, and bench paper, should be considered contaminated and disposed of
as solid chemical waste.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses with side shields or
goggles, and chemical-resistant gloves, when handling SU6656 waste.

3. Spill Management:

In the event of a spill, evacuate the area if necessary.[1][2]
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For liquid spills, absorb the material with an inert, non-combustible absorbent material such
as diatomite or universal binders.[1][2]
For solid spills, carefully sweep or scoop the material to avoid creating dust.
Decontaminate the spill area and any affected equipment by scrubbing with a suitable
solvent like alcohol.[1][2]
Collect all cleanup materials in a sealed container for hazardous waste disposal.[2]

4. Waste Container Management:

Ensure all waste containers are properly labeled with the chemical name ("SU6656") and
associated hazard symbols.
Keep waste containers tightly closed and store them in a designated, well-ventilated, and
secure area, away from incompatible materials.[1]

5. Final Disposal:

Arrange for the collection and disposal of the chemical waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.
Do not dispose of SU6656 down the drain or in the regular trash.[1][2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

SU6656.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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